CID 71379611

• CAS No.: 645615-17-4
• Molecular Formula: C15H30O6Si
• Molecular Weight: 334.48 g/mol
• InChI: InChI=1S/C11H22O2Si.2C2H4O2/c1-5-11(14(2,3)4)10(13)8-6-7-9-12;2*1-2(3)4/h10,12-13H,1,6-9H2,2-4H3;2*1H3,(H,3,4)
• InChI Key: KAPLEOHNWOQWRS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.CC(=O)O.C[Si](C)(C)C(=C=C)C(CCCCO)O

Description

For example, betulin-derived inhibitors like betulin (CID 72326) and betulinic acid (CID 64971) are known for their enzyme-inhibitory properties, while oscillatoxin derivatives (e.g., CID 101283546) exhibit complex stereochemical features .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 71379611 involves specific synthetic routes and reaction conditions. These methods typically include the use of hazardous chemicals, and appropriate personal protective equipment is recommended. The synthetic routes may involve multiple steps, including the use of reagents such as acids, bases, and solvents under controlled temperature and pressure conditions .

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using automated equipment and stringent quality control measures. These methods ensure the consistent production of high-purity compounds suitable for various applications .

Chemical Reactions Analysis

Types of Reactions: CID 71379611 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications .

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and catalysts. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired products .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products are often characterized using techniques such as spectroscopy and chromatography to ensure their purity and identity .

Scientific Research Applications

CID 71379611 has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it may be used as a probe to investigate biological pathways and interactions. In medicine, this compound could be explored for its potential therapeutic effects. Additionally, it has applications in various industries, including pharmaceuticals, agriculture, and materials science .

Mechanism of Action

The mechanism of action of CID 71379611 involves its interaction with specific molecular targets and pathways. This compound may bind to particular proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The evidence highlights structural comparisons for substrates and inhibitors in enzyme studies. For instance:

• Betulin-derived compounds (CID 72326, CID 64971) share a pentacyclic triterpenoid backbone, enabling interactions with steroid-binding enzymes like those involved in bile acid transport .
• Oscillatoxin derivatives (e.g., CID 101283546) feature macrocyclic lactones with methyl and hydroxyl substitutions, influencing their bioactivity in marine toxin studies .

A hypothetical comparison table for CID 71379611 (assuming it belongs to a related class) might resemble:

Compound	CID	Core Structure	Key Functional Groups	Reported Activity
Betulin	72326	Pentacyclic triterpenoid	Hydroxyl, methyl	Enzyme inhibition
Oscillatoxin D	101283546	Macrocyclic lactone	Methyl, hydroxyl	Cytotoxicity
Hypothetical this compound	71379611	Unknown	Unspecified	No data in provided evidence

Pharmacological and Biochemical Profiles

The evidence emphasizes the importance of substrate specificity and inhibitor efficacy. For example:

• Taurocholic acid (CID 6675) and taurolithocholic acid (CID 439763) are substrates for bile acid transporters, with structural differences (e.g., sulfation) dictating binding affinity .
• Ginkgolic acid 17:1 (CID 5469634) and BSP (CID 5345) act as competitive inhibitors, leveraging hydrophobic interactions and sulfonate groups for target engagement .

If this compound were an inhibitor or substrate, its comparison would require data on binding constants (e.g., IC₅₀, Km), metabolic stability, and selectivity—none of which are available in the provided evidence.

Research Findings and Limitations

Key Insights from Analogues

• Betulinic acid (CID 64971) demonstrates antiviral and anticancer activity, attributed to its ability to modulate apoptotic pathways .
• Irbesartan (CID 3749) , an angiotensin receptor blocker, highlights the role of tetrazole and biphenyl groups in drug-receptor interactions .

For this compound, analogous studies would require spectral data (NMR, HRMS), enzymatic assays, and cytotoxicity profiles, which are absent in the evidence.

Methodological Considerations

The evidence stresses rigorous characterization for novel compounds, including:

• Spectral validation : 1H/13C NMR, HRMS, and elemental analysis for structural confirmation .
• Biological assays : Standardized protocols for IC₅₀ determination and substrate specificity testing .

Without such data for this compound, its comparison to peers remains speculative.